Cas no 675598-95-5 (1,3-Benzenedicarbonitrile, 4-amino-2,5-dichloro-6-fluoro-)

• Product Name: 1,3-Benzenedicarbonitrile, 4-amino-2,5-dichloro-6-fluoro-
• CAS No: 675598-95-5
• MF: C₈H₂Cl₂FN₃
• MW: 230.025982379913
• CID: 1717264
• Update Time: 2024-11-18

1,3-Benzenedicarbonitrile, 4-amino-2,5-dichloro-6-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarbonitrile, 4-amino-2,5-dichloro-6-fluoro-

• Inchi： 1S/C8H2Cl2FN3/c9-5-3(1-12)7(11)6(10)8(14)4(5)2-13/h14H2
• InChI Key： XQNGCOPDGZCRNS-UHFFFAOYSA-N
• SMILES： C1(C#N)=C(F)C(Cl)=C(N)C(C#N)=C1Cl

Computed Properties

• Exact Mass: 228.96116

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• Boiling Point: 354.7±42.0 °C(Predicted)
• PSA: 73.6
• pka: -5.08±0.10(Predicted)